Cas no 35408-14-1 (3,7-Nonadien-2-one, 8-methyl-, (3E)-)

• Product Name: 3,7-Nonadien-2-one, 8-methyl-, (3E)-
• CAS No: 35408-14-1
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 1469875
• PubChem ID: 549667
• Update Time: 2025-04-20

3,7-Nonadien-2-one, 8-methyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Nonadien-2-one, 8-methyl-, (3E)-
• 8-methylnona-3,7-dien-2-one
• 35408-14-1
• 8-Methyl-3,7-nonadien-2-one
• DTXSID00338532

• Inchi： 1S/C10H16O/c1-9(2)7-5-4-6-8-10(3)11/h6-8H,4-5H2,1-3H3
• InChI Key： LBAQIHZOLWWEAI-UHFFFAOYSA-N
• SMILES： O=C(C)C=CCC/C=C(\C)/C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07